Cas no 492-55-7 (neosamine C)

• Product Name: neosamine C
• CAS No: 492-55-7
• MF: C₆H₁₄N₂O₄
• MW: 178.186361789703
• CID: 932300
• PubChem ID: 3083596
• Update Time: 2025-04-19

neosamine C Chemical and Physical Properties

Names and Identifiers

• neosamine C
• (3R,4R,5S,6R)-3-amino-6-(aminomethyl)oxane-2,4,5-triol
• 2,6-Dideoxy-2,6-diaminoglucose
• D-Glucose, 2,6-diamino-2,6-dideoxy-
• HY-N5158B
• 2,6-Diamino-2,6-dideoxyhexopyranose
• CS-0909808
• 2,6-Diamino-2,6-dideoxy-D-glucose
• SCHEMBL11505783
• 6-amino-6-deoxyglucosamine
• DTXSID50964183
• (5S)-Neosamine C
• 492-55-7

• Inchi： 1S/C6H14N2O4/c7-1-2-4(9)5(10)3(8)6(11)12-2/h2-6,9-11H,1,7-8H2/t2-,3-,4-,5-,6?/m1/s1
• InChI Key： SQTHUUHOUPJYLK-IVMDWMLBSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CN)O)O)N)O

Computed Properties

• Exact Mass: 178.09542
• Monoisotopic Mass: 178.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.475
• Boiling Point: 422.9°C at 760 mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.598
• PSA: 121.96